N-[(4-Hydroxyphenyl)methyl]formamide

• CAS No.: 86386-69-8
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: N-[(4-hydroxyphenyl)methyl]formamide
• InChI: InChI=1S/C8H9NO2/c10-6-9-5-7-1-3-8(11)4-2-7/h1-4,6,11H,5H2,(H,9,10)
• InChI Key: JCDWXESTXVUQNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC=O)O

Description

N-[(4-Hydroxyphenyl)methyl]formamide is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-hydroxybenzaldehyde (1.22 g or 10 mmol), formamide (22.72 g or 20.03 mL) and formic acid (2.43 g or 2 mL) were placed into a 50 mL round bottom flask equipped with a thermometer, a reflux condenser, a magnetic stirrer and a heating mantle. The reaction mixture was heated to 189° C. The heating was immediately turned off; the reaction flask was quickly raised from the heating mantle and allowed to cool to room temperature. The TLC conducted on the cold reaction mixture confirmed that the reaction was complete. The reaction mixture was diluted with 50 ml of water and extracted with ethyl acetate. The extract was dried with sodium sulfate and the solvent was evaporated to produce 1.17 g (77.1%) of 4-hydroxybenzylformamide (IV).